Cas no 1000341-19-4 (6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1000341-19-4
• MF: C₈H₆BrIN₂O
• MW: 352.954513072968
• MDL: MFCD09749968
• CID: 1089614
• PubChem ID: 24729412
• Update Time: 2025-05-21

6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine
• 6-BROMO-3-IODO-4-METHOXY-5-AZAINDOLE
• AKOS022172917
• 1000341-19-4
• DTXSID50646755

• MDL： MFCD09749968
• Inchi： 1S/C8H6BrIN2O/c1-13-8-7-4(10)3-11-5(7)2-6(9)12-8/h2-3,11H,1H3
• InChI Key： PSJGFSMNRKCAMH-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=C(N=C(C=21)OC)Br

Computed Properties

• Exact Mass: 351.87082g/mol
• Monoisotopic Mass: 351.87082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.9Ų

Additional information on 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine

Comprehensive Overview of 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine (CAS No. 1000341-19-4)

The compound 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine (CAS No. 1000341-19-4) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromine and iodine substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine is its role in medicinal chemistry. The compound's pyrrolopyridine core is a privileged scaffold found in many FDA-approved drugs, such as those targeting cancer and neurological disorders. Recent studies have highlighted its utility in the design of small-molecule inhibitors, which are crucial for addressing unmet medical needs. This aligns with the current trend in personalized medicine, where researchers seek compounds with high specificity and minimal off-target effects.

From a synthetic perspective, 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine offers versatility due to its reactive halogen atoms. The bromo and iodo groups facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in organic synthesis. This makes the compound a favorite among chemists working on structure-activity relationship (SAR) studies. Additionally, its methoxy group can be further modified to enhance solubility or bioavailability, addressing common challenges in drug development.

In the context of green chemistry, researchers are also investigating sustainable methods to synthesize 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine. With increasing regulatory pressure to reduce hazardous waste, innovations like catalysis and flow chemistry are being applied to its production. This resonates with the broader scientific community's focus on environmentally friendly processes, a topic frequently searched in academic and industrial circles.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine is being evaluated as a precursor for novel pesticides and herbicides. Its structural motifs are known to interact with biological targets in pests, offering a pathway to next-generation crop protection solutions. This is particularly relevant given the rising demand for sustainable agriculture practices to feed a growing global population.

For those sourcing 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine, quality and purity are critical. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The compound's stability under various storage conditions is another frequently asked question, with recommendations typically emphasizing protection from light and moisture to maintain integrity.

In summary, 6-Bromo-3-iodo-4-methoxy-1H-pyrrolo[3,2-c]pyridine (CAS No. 1000341-19-4) is a multifaceted compound with broad applications in drug discovery, organic synthesis, and agrochemical innovation. Its relevance to cutting-edge research areas like kinase inhibition and green chemistry ensures its continued prominence in scientific literature. As the demand for highly functionalized heterocycles grows, this compound is poised to remain a key player in advancing both human health and environmental sustainability.